Dimethyl 4,5-dianilinobenzene-1,2-dicarboxylate

• CAS No.: 130672-95-6
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• IUPAC Name: dimethyl 4,5-dianilinobenzene-1,2-dicarboxylate
• InChI: InChI=1S/C22H20N2O4/c1-27-21(25)17-13-19(23-15-9-5-3-6-10-15)20(14-18(17)22(26)28-2)24-16-11-7-4-8-12-16/h3-14,23-24H,1-2H3
• InChI Key: WJWUNGQMBUGZHX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1C(=O)OC)NC2=CC=CC=C2)NC3=CC=CC=C3

Description

Dimethyl 4,5-dianilinobenzene-1,2-dicarboxylate is a useful research compound. Its molecular formula is C22H20N2O4 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.6 g (15 mmol) of 4,5-bis(trimethylsilyloxy)cyclohexa 1,4-diene- 1,2-dicarboxylic acid dimethyl ester and 5.5 ml (60 mmol) of aniline in 60 ml of glacial acetic acid is boiled under reflux for 4 hours. The reaction mixture is cooled, the solvent is evaporated off and the dark-brown residue is dissolved in dichloromethane and the solution is washed in succession with 20 ml of 1N HCl, 50 ml of saturated NaHCO3 and twice with 20 ml of water, dried With sodium sulfate and concentrated by evaporation. The crude product is recrystallized from ethanol, yielding the title compound in the form of yellow crystals, m.p. 178°, FAB-MS: 377 [M+ +H].